Cas no 946691-01-6 (5-Amino-2-chloro-N,N-dimethylbenzamide)

• Product Name: 5-Amino-2-chloro-N,N-dimethylbenzamide
• CAS No: 946691-01-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD09741200
• CID: 1087735
• PubChem ID: 16794370
• Update Time: 2025-05-19

5-Amino-2-chloro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-N,N-dimethylbenzamide
• 5-amino-2-chloro-N,N-dimethylbenzamide(SALTDATA: FREE)
• Z270758250
• 946691-01-6
• AKOS000103169
• BB 0246515
• CS-0118590
• BS-36388
• SCHEMBL4020512
• EN300-37553
• 5-Amino-2-chloro-N,N-dimethyl-benzamide
• MFCD09741200
• DTXSID20588613
• G29148
• STL411763

• MDL： MFCD09741200
• Inchi： 1S/C9H11ClN2O/c1-12(2)9(13)7-5-6(11)3-4-8(7)10/h3-5H,11H2,1-2H3
• InChI Key： ILLLGMRFFXTLQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N(C)C)=O)N

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 397.5±32.0 °C at 760 mmHg
• Flash Point: 194.2±25.1 °C
• PSA: 46.33000
• LogP: 2.20520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Amino-2-chloro-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2-chloro-N,N-dimethylbenzamide

Introduction to 5-Amino-2-chloro-N,N-dimethylbenzamide (CAS No. 946691-01-6)

5-Amino-2-chloro-N,N-dimethylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 946691-01-6, this compound represents a unique structural motif that combines both amino and chloro substituents on a benzamide backbone, alongside N,N-dimethylation. Such structural features often contribute to its potential as a bioactive molecule, making it a subject of interest for further exploration in drug discovery and development.

The benzamide core is a well-known pharmacophore in medicinal chemistry, frequently found in various therapeutic agents due to its ability to interact with biological targets in a favorable manner. The presence of an amino group at the 5-position and a chloro group at the 2-position introduces additional functionality, which can modulate the electronic properties and binding affinity of the molecule. Furthermore, the N,N-dimethylation enhances the lipophilicity and metabolic stability, which are crucial factors in determining the pharmacokinetic profile of a drug candidate.

In recent years, there has been growing interest in designing molecules that can modulate enzyme activity and signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural framework of 5-Amino-2-chloro-N,N-dimethylbenzamide makes it a promising candidate for such applications. For instance, modifications to the benzamide moiety have been shown to influence the binding affinity to proteases and kinases, which are key targets in oncology research.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents around the benzamide core, researchers can gain insights into how different functional groups affect biological activity. This approach has been instrumental in developing novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the design of derivatives of 5-Amino-2-chloro-N,N-dimethylbenzamide with enhanced properties. Molecular docking studies have identified specific interactions between this compound and target proteins, providing a rational basis for further optimization. These computational predictions have guided experimental efforts, leading to the discovery of more potent and selective analogs.

The synthesis of 5-Amino-2-chloro-N,N-dimethylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at the 2-position is particularly critical, as it can influence both the reactivity and stability of the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In addition to its pharmaceutical applications, 5-Amino-2-chloro-N,N-dimethylbenzamide has shown promise in material science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These studies highlight the versatility of this compound beyond traditional medicinal chemistry applications.

The biological evaluation of 5-Amino-2-chloro-N,N-dimethylbenzamide has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting potential therapeutic benefits. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile.

One notable aspect of this compound is its solubility characteristics. The presence of polar functional groups enhances its solubility in aqueous media, which is advantageous for formulation development. This property allows for easier administration via various routes, including oral and intravenous delivery systems.

Future research directions for 5-Amino-2-chloro-N,N-dimethylbenzamide include exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers may uncover synergistic effects that could lead to more effective treatments for complex diseases. Additionally, investigating its role in drug repurposing could uncover new therapeutic uses for existing compounds.

The development of novel synthetic routes for 5-Amino-2-chloro-N,N-dimethylbenzamide is another area of active investigation. By optimizing synthetic pathways, scientists can reduce production costs and improve scalability, making it more accessible for industrial applications. Green chemistry principles are being integrated into these processes to minimize environmental impact.

The role of 5-Amino-2-chloro-N,N-dimethylbenzamide in preclinical studies cannot be overstated. These studies provide critical data on its pharmacokinetic behavior, toxicity profile, and potential clinical benefits. By conducting rigorous preclinical evaluations, researchers can identify any potential liabilities before moving into human trials.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for derivatives of 5-Amino-2-chloro-N,N-dimethylbenzamide. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising candidates more efficiently.

The regulatory landscape for pharmaceutical compounds like 5-Amino-2-chloro-N,N-dimethylbenzamide is continually evolving. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before market approval. Researchers must navigate these regulatory requirements carefully to bring new therapies to patients in need.

In conclusion,5-Amino-2-chloro-N,N-dimethylbenzamide (CAS No. 946691-01-6) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.